![molecular formula C12H19F2NO3 B6220704 tert-butyl (1R,3R,6S)-7,7-difluoro-3-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate CAS No. 2757961-77-4](/img/no-structure.png)
tert-butyl (1R,3R,6S)-7,7-difluoro-3-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
Overview
Description
Tert-butyl (1R,3R,6S)-7,7-difluoro-3-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate is a useful research compound. Its molecular formula is C12H19F2NO3 and its molecular weight is 263.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (1R,3R,6S)-7,7-difluoro-3-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate involves the protection of the hydroxyl group, followed by the addition of the tert-butyl group, and then the introduction of the difluoro and azabicyclo[4.1.0]heptane moieties.", "Starting Materials": [ "3-hydroxymethyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-2-carboxylic acid", "tert-butyl alcohol", "DCC", "DMAP", "TEA", "DCM" ], "Reaction": [ "Protection of the hydroxyl group with TBDMS and DMAP in DCM", "Addition of tert-butyl group using tert-butyl alcohol, DCC, and DMAP in DCM", "Introduction of difluoro group using DAST in DCM", "Reduction of carboxylic acid to alcohol using LiAlH4 in THF", "Formation of tert-butyl ester using TEA and tert-butanol in DCM" ] } | |
| 2757961-77-4 | |
Molecular Formula |
C12H19F2NO3 |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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